Cas no 92039-18-4 (Ethyl 4-(tert-butyl)-3-iodobenzoate)

• Product Name: Ethyl 4-(tert-butyl)-3-iodobenzoate
• CAS No: 92039-18-4
• MF: C₁₃H₁₇IO₂
• MW: 332.177356481552
• CID: 1030632
• PubChem ID: 44829057
• Update Time: 2025-04-20

Ethyl 4-(tert-butyl)-3-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(tert-butyl)-3-iodobenzoate
• ETHYL 4-TERT-BUTYL-3-IODOBENZOATE
• 4-tert-butyl-3-iodobenzoic acid ethyl ester
• FT-0660041
• DTXSID90661144
• AKOS015843497
• A844136
• Ethyl4-(tert-butyl)-3-iodobenzoate
• 92039-18-4
• ethyl 4-tert-butyl-3-iodanyl-benzoate
• DB-079222

• Inchi： 1S/C13H17IO2/c1-5-16-12(15)9-6-7-10(11(14)8-9)13(2,3)4/h6-8H,5H2,1-4H3
• InChI Key： HWNNZFQAGYZOQX-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=O)OCC)C=CC=1C(C)(C)C

Computed Properties

• Exact Mass: 332.027
• Monoisotopic Mass: 332.027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 4.5

Experimental Properties

• Density: 1.428
• Boiling Point: 353.955°C at 760 mmHg
• Flash Point: 167.866°C
• Refractive Index: 1.549